Cas no 804431-56-9 (3-(4-Bromophenyl)-N,N-diethylpropan-1-amine)

• Product Name: 3-(4-Bromophenyl)-N,N-diethylpropan-1-amine
• CAS No: 804431-56-9
• Molecular Formula: C₁₃H₂₀BrN
• Molecular Weight: 270.208602905273
• CID: 4717152

3-(4-Bromophenyl)-N,N-diethylpropan-1-amine Properties

Names and Identifiers

• 3-(4-bromophenyl)-N,N-diethylpropan-1-amine
• AM87217

• InChIKey： IFWIGBTUUAFHPH-UHFFFAOYSA-N
• Inchi： 1S/C13H20BrN/c1-3-15(4-2)11-5-6-12-7-9-13(14)10-8-12/h7-10H,3-6,11H2,1-2H3
• SMILES： BrC1C=CC(=CC=1)CCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Heavy Atom Count: 15
• Complexity: 149
• Topological Polar Surface Area: 3.2

Experimental Properties

• Boiling Point: 260.8±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 111.5±23.2 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines